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Compound of Interest

Compound Name: Cyclopentadecanone

Cat. No.: B167302

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological data
for Cyclopentadecanone (CAS No. 502-72-7). The information is compiled from various safety
data sheets and scientific resources to ensure a thorough understanding for professionals
working with this compound.

Chemical and Physical Properties

Cyclopentadecanone, also known as Exaltone, is a macrocyclic ketone widely used in the
fragrance industry.[1] It is a white to off-white crystalline solid or waxy substance with a
characteristic musky odor.[2][3] Its properties are summarized in the table below.
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Property Value References

Molecular Formula C1s5H280 [1114]

Molecular Weight 224.39 g/mol [2][4]
White to off-white crystalline

Appearance ] [2][3]
solid or flakes

Odor Musky, sweet [1112]

Melting Point 63-67 °C [5][6]

- _ 338 °C at 760 mmHg; 120 °C

Boiling Point [51[6][7]
at 0.3 mmHg

Density 0.89 g/lcm3 at 25 °C [7]

Flash Point 145 °C (closed cup) [2]
Insoluble in water; soluble in

Solubility alcohol, oils, and most organic [11121171

solvents

Vapor Pressure

0.0001 mmHg at 25 °C

[7]

Hazard Identification and GHS Classification

According to the majority of available safety data sheets, Cyclopentadecanone is not

classified as a hazardous substance under the Globally Harmonized System (GHS) and is not
considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR
1910.122).[4][8][9] However, some sources classify it as a skin and eye irritant.[2] It is important

to note that for a significant percentage of reports, no GHS hazard criteria were met.[9]

Potential Health Effects:[2][7][10]

o Eye Contact: May cause eye irritation.

» Skin Contact: May cause skin irritation. Prolonged exposure may lead to dermatitis.

e Inhalation: May cause respiratory tract irritation.
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 Ingestion: May cause irritation of the digestive tract.
The toxicological properties of this substance have not been fully investigated.[7][10]

Safe Handling and Storage

Proper handling and storage procedures are essential to ensure safety when working with
Cyclopentadecanone.

Handling:[1][2][4][7]

Handle in accordance with good industrial hygiene and safety practices.

Use in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapors.

Minimize dust generation and accumulation.

Wash hands thoroughly after handling.

Storage:[1][2][4][7][8]

o Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store at room temperature.[8]

Protect from heat, light, and ignition sources.

Incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling
Cyclopentadecanone:
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PPE Type Specification References

) Wear safety glasses with side
Eye/Face Protection ) [71[8]
shields or goggles.

Wear protective gloves and
Skin Protection clothing to prevent skin [1][7118]

exposure.

If exposure limits are exceeded
) ) or irritation is experienced, a
Respiratory Protection [71[8]
NIOSH/MSHA approved

respirator should be worn.

First Aid Measures

In case of exposure to Cyclopentadecanone, the following first aid measures should be taken:
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Exposure Route First Aid Procedure References

Move to fresh air. If breathing
is difficult, give oxygen. If not

Inhalation breathing, give artificial [21[41171181
respiration. Seek medical

attention if symptoms occur.

Wash off immediately with
soap and plenty of water for at
least 15 minutes while
Skin Contact removing all contaminated [21[4][71[8]
clothing and shoes. Seek
medical advice if irritation

persists.

Rinse immediately and
cautiously with plenty of water
for at least 15 minutes, also
Eye Contact under the eyelids. Remove [21[41[7118]
contact lenses if present and
easy to do. Seek medical

attention if irritation persists.

Rinse mouth with water. Do
NOT induce vomiting. Never

Ingestion give anything by mouth to an 21141171181
unconscious person. Seek

immediate medical advice.

Note to Physicians: Treat symptomatically.[4][8]

Accidental Release Measures

In the event of a spill, the following procedures should be followed:

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[8]
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o Containment: Prevent further leakage or spillage if safe to do so.[8]

o Cleanup: For powder spills, cover with a plastic sheet or tarp to minimize spreading. Take up
mechanically and place in appropriate containers for disposal. Avoid creating dust. Clean the
contaminated surface thoroughly. For liquid spills, absorb with an inert material (e.g., sand,
earth) and collect for disposal.[2][8]

e Environmental Precautions: Prevent entry into drains and waterways.[2]

Toxicological Information

Detailed toxicological studies on Cyclopentadecanone are limited. However, a review of the
substance as a fragrance ingredient indicates low acute toxicity.[11] The table below
summarizes the available toxicological data.

Test Result References
Acute Oral Toxicity (LD50) > 5000 mg/kg (Rabbit) [6]

Skin Irritation May cause skin irritation. [2][7]

Eye Irritation May cause eye irritation. [21[7]
Sensitization No information available. [6]

_ . Not listed as a carcinogen by
Carcinogenicity [6]
IARC, NTP, ACGIH, or OSHA.

Mutagenic Effects No information available. [6]

Reproductive Effects No information available. [6]

Note: 100% of the mixture consists of ingredient(s) of unknown acute toxicity.[8] The
toxicological properties have not been fully investigated.[6]

Experimental Protocols

Detailed experimental protocols for toxicological assessment are based on OECD guidelines.
The following are outlines for key experiments.
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Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

Objective: To determine the acute oral toxicity of a substance.[12][13]

Principle: A stepwise procedure where the substance is administered to animals of a single sex
(usually females) at one of a series of fixed dose levels. The endpoint is the observation of
clear signs of toxicity at a particular dose level, rather than death.[12]

Methodology:

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[13]
» Fasting: Animals are fasted overnight (food but not water withheld) before dosing.[12][14]

o Dose Administration: The test substance is administered in a single dose by gavage. The
starting dose is selected from fixed levels (5, 50, 300, 2000 mg/kg) based on a preliminary
sighting study.[12][13]

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days. Observations are made frequently on the day of dosing and
at least daily thereafter.[12]

e Procedure: The test proceeds in a stepwise manner. If an animal survives at a given dose,
the next higher fixed dose is administered to another animal. If an animal dies, the next lower
dose is administered. This continues until the dose causing evident toxicity but no mortality is
identified, or no effects are seen at the highest dose, or mortality is observed at the lowest
dose.[12]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To determine the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.[5]

Principle: The test substance is applied to the skin of an experimental animal for a defined
period. The skin is then observed for signs of erythema and edema.[5]
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Methodology:

Animal Selection: A single healthy young adult albino rabbit is typically used for the initial
test.

Preparation: The fur on the animal's back is clipped approximately 24 hours before the test.

Dose Application: A small amount of the test substance (0.5 g for solids or 0.5 mL for liquids)
is applied to a small area of skin (approximately 6 cm?) and covered with a gauze patch and
semi-occlusive dressing.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is cleaned. The
skin is then examined for erythema and edema at 1, 24, 48, and 72 hours after patch
removal. The severity of the lesions is scored.

Confirmation: If the initial test does not show corrosion, the test may be confirmed on
additional animals.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To assess the potential of a substance to cause eye irritation or corrosion.[2][8]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an

experimental animal. The untreated eye serves as a control. The eye is then observed for

lesions of the cornea, iris, and conjunctiva.[8][15]

Methodology:

Animal Selection: Healthy young adult albino rabbits are used.[2]
Initial Test: The test is initially performed on a single animal.[8][15]

Dose Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye. The eyelids are gently held together for about
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one second.[15]

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
application. The cornea, iris, and conjunctiva are scored for any lesions.[2][15]

o Confirmatory Test: If the initial test does not show corrosive or severe irritant effects, the
response is confirmed using up to two additional animals.[8][15]

Biological Mechanisms and Signaling Pathways

Currently, there is a lack of publicly available scientific literature detailing the specific
toxicokinetics (absorption, distribution, metabolism, and excretion), mechanism of action, or
any signaling pathways directly modulated by Cyclopentadecanone. Further research is
required to elucidate these aspects of its toxicological profile.

Visualizations
Experimental Workflow: Acute Oral Toxicity (OECD 420)
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Caption: Workflow for the Acute Oral Toxicity Fixed Dose Procedure (OECD 420).
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Logical Relationship: Tiered Testing Strategy for
Irritation

Test Substance: Cyclopentadecanone

Review Existing Data (Human & In Vitro)

N

In Vitro Skin Irritation Test (e.g., OECD TG 439) In Vitro Eye Irritation Test (e.g., OECD TG 492)
Classify as Skin Irritant? Classify as Eye Irritant?
Equivocal
In Vivo Skin Irritation Test (OECD TG 404) Positive/Negative In Vivo Eye Irritation Test (OECD TG 405) Positive/Negative
Final Skin Irritation Classification Final Eye Irritation Classification

Click to download full resolution via product page

Caption: Tiered testing strategy for skin and eye irritation assessment.

Disclaimer

The information provided in this document is intended for use by qualified professionals and is
based on the best available data at the time of compilation. It is not exhaustive and should not
be considered a substitute for a formal safety data sheet (SDS) provided by the manufacturer.
Users are responsible for conducting their own risk assessments and implementing appropriate
safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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